Cas no 64829-31-8 (2-(3-methoxy-4-methylphenyl)acetonitrile)

2-(3-methoxy-4-methylphenyl)acetonitrile structure
64829-31-8 structure
Product Name:2-(3-methoxy-4-methylphenyl)acetonitrile
CAS No:64829-31-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00060309
CID:511580
PubChem ID:288219
Update Time:2025-04-19

2-(3-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-4-methylphenylacetonitrile
    • (3-methoxy-4-methylphenyl)acetonitrile
    • (3-Methoxy-4-methyl-phenyl)-acetonitrile
    • Benzeneacetonitrile,3-methoxy-4-methyl-
    • 2-(3-methoxy-4-methylphenyl)acetonitrile
    • NSC 148961
    • Benzeneacetonitrile, 3-methoxy-4-methyl-
    • NSC148961
    • 3-METHOXY-4-METHYLBENZYL CYANIDE
    • PubChem12778
    • KSC495K3N
    • KRGXHARSWLJCGO-UHFFFAOYSA-N
    • HMS1759A11
    • SBB017665
    • WT1913
    • VZ27023
    • RP22425
    • SY017061
    • FS-2547
    • AKOS001214949
    • NSC-148961
    • SCHEMBL1008180
    • CS-W021952
    • J-512763
    • EN300-24069
    • Z168876640
    • MFCD00060309
    • 3-Methoxy-4-Methylphenylacetonirile
    • DTXSID00302132
    • 64829-31-8
    • MDL: MFCD00060309
    • Inchi: 1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3
    • InChI Key: KRGXHARSWLJCGO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(CC#N)C=CC=1C

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 106-108 ºC (0.5 Torr)
  • Flash Point: 116.6±17.0 ºC,
  • Refractive Index: 1.517
  • Solubility: Very slightly soluble (0.92 g/l) (25 º C),
  • PSA: 33.02000
  • LogP: 2.06968

2-(3-methoxy-4-methylphenyl)acetonitrile Security Information

2-(3-methoxy-4-methylphenyl)acetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-methoxy-4-methylphenyl)acetonitrile Pricemore >>

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2-(3-methoxy-4-methylphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:64829-31-8)2-(3-methoxy-4-methylphenyl)acetonitrile
Order Number:A834891
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:31
Price ($):176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:64829-31-8)2-(3-methoxy-4-methylphenyl)acetonitrile
A834891
Purity:99%
Quantity:25g
Price ($):176.0
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